Cas no 911660-69-0 (Benzenamine, 3-(5-bromo-1H-indol-1-yl)-)
911660-69-0 structure
Product Name:Benzenamine, 3-(5-bromo-1H-indol-1-yl)-
CAS No:911660-69-0
MF:C14H11BrN2
MW:287.154542207718
CID:1960588
Update Time:2024-12-28
Benzenamine, 3-(5-bromo-1H-indol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 3-(5-bromo-1H-indol-1-yl)-
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- Inchi: 1S/C14H11BrN2/c15-11-4-5-14-10(8-11)6-7-17(14)13-3-1-2-12(16)9-13/h1-9H,16H2
- InChI Key: LOAXJUNEZBVMCS-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(N2C3=C(C=C(Br)C=C3)C=C2)=C1
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 456.4±41.0 °C(Predicted)
- pka: 4.22±0.10(Predicted)
Benzenamine, 3-(5-bromo-1H-indol-1-yl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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